Cas no 1805230-32-3 (2-Chloromethyl-4-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 2-Chloromethyl-4-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1805230-32-3
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4903065
• Update Time: 2025-10-24

2-Chloromethyl-4-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-2-4-1-6(13(14)15)5(3-12-4)7(9,10)11/h1,3H,2H2
• InChI Key： IOXHRUUBCVZGGK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C(F)(F)F)=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloromethyl-4-nitro-5-(trifluoromethyl)pyridine

Introduction to 2-Chloromethyl-4-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805230-32-3)

2-Chloromethyl-4-nitro-5-(trifluoromethyl)pyridine, with the CAS number 1805230-32-3, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic aromatic compound features a pyridine core substituted with a chloromethyl group, a nitro group, and a trifluoromethyl group. These functional groups contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's structure combines electron-withdrawing and electron-donating effects, which influence its reactivity and interaction with biological targets. The presence of the chloromethyl group makes it a versatile building block for nucleophilic substitution reactions, while the nitro and trifluoromethyl groups enhance its stability and electronic characteristics. These features have positioned it as a key intermediate in the development of novel pharmaceuticals.

In recent years, there has been growing interest in the applications of 2-Chloromethyl-4-nitro-5-(trifluoromethyl)pyridine in medicinal chemistry. Its structural motifs have been explored in the design of compounds with potential therapeutic effects against various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation.

The trifluoromethyl group, in particular, is well-known for its ability to improve metabolic stability and binding affinity in drug candidates. This has led to its incorporation into numerous drug molecules that have entered clinical trials or are already on the market. The combination of the chloromethyl, nitro, and trifluoromethyl groups in 2-Chloromethyl-4-nitro-5-(trifluoromethyl)pyridine makes it an attractive scaffold for further chemical modifications and drug discovery efforts.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. The introduction of the nitro group is often achieved through nitration, followed by selective functionalization at the 2- and 5-positions. The final step involves the introduction of the chloromethyl group, which can be accomplished through various methods such as chlorination or reaction with formaldehyde derivatives.

Ongoing research continues to uncover new synthetic pathways and applications for 2-Chloromethyl-4-nitro-5-(trifluoromethyl)pyridine. One area of interest is its use as a precursor in the synthesis of heterocyclic compounds with complex architectures. These derivatives are being investigated for their potential as kinase inhibitors, antiviral agents, and antimicrobial drugs.

The compound's reactivity also makes it useful in material science applications, where it can serve as a precursor for polymers and coatings with enhanced thermal and chemical resistance. The unique electronic properties imparted by the nitro and trifluoromethyl groups contribute to these materials' performance characteristics.

In conclusion, 2-Chloromethyl-4-nitro-5-(trifluoromethyl)pyridine(CAS No. 1805230-32-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its structural features enable diverse applications, from drug development to advanced material formulations. As research continues to advance, new opportunities for utilizing this compound are likely to emerge, further solidifying its importance in synthetic chemistry.